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Compound of Interest

Compound Name: 3-Phthalimidopropionic acid

Cat. No.: B182142

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phthalimidopropionic acid, also known as N-Phthaloyl-B3-alanine, is a derivative of the
amino acid B-alanine. Its unique structure, featuring a phthalimide group, makes it a valuable
building block in organic synthesis. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, and potential applications in research and drug
development, with a focus on quantitative data and experimental protocols.

Core Chemical and Physical Properties

3-Phthalimidopropionic acid is a white crystalline powder. A summary of its key physical and
chemical properties is presented in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C11HoNOa4 [1112]
Molecular Weight 219.19 g/mol [1]

3-(1,3-dioxoisoindol-2-
IUPAC Name ) ) [1]
yl)propanoic acid

CAS Number 3339-73-9 [1]
Melting Point 151 °C [3]
Boiling Point 423.4+28.0 °C (Predicted) [3]
Density 1.448+0.06 g/cm3 (Predicted) [3]
Solubility Soluble in Methanol [3]
pKa 4.30£0.10 (Predicted) [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
Phthalimidopropionic acid.
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Spectroscopy Data

Spectra available. Key signals correspond to the
aromatic protons of the phthalimide group and

*H NMR o o :
the aliphatic protons of the propionic acid chain.

[4]

Spectra available. Characteristic peaks for the
carbonyl carbons of the phthalimide and

13C NMR o _
carboxylic acid groups, as well as aromatic and

aliphatic carbons, are observed.[1]

Mass spectra are available, with the molecular
Mass Spectrometry ion peak corresponding to the compound's

molecular weight.[1]

IR spectra show characteristic absorption bands
for the C=0 stretching of the imide and

Infrared (IR) Spectroscopy ] ]
carboxylic acid groups, as well as C-H and C-N

bonds.[1]

Synthesis of 3-Phthalimidopropionic Acid

A common and efficient method for the synthesis of 3-Phthalimidopropionic acid involves the
direct reaction of phthalic anhydride with 3-alanine.

Experimental Protocol: Fusion Method[5]

Materials:

Phthalic anhydride

B-alanine

Water

Ethanol

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://dev.spectrabase.com/spectrum/1FKrRgHDgYF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phthalimidopropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phthalimidopropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phthalimidopropionic-acid
https://www.benchchem.com/product/b182142?utm_src=pdf-body
https://www.benchchem.com/product/b182142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A mixture of phthalic anhydride and (3-alanine is heated to fusion at 200°C for 15 minutes.

The molten mixture is then poured into water.

The resulting precipitate of 3-Phthalimidopropionic acid is collected by filtration.

The crude product is recrystallized from ethanol to yield the purified compound.

Reactants

Process Product

Guse at 200°C)%[Precipitate in Wateaﬁ[ Filter )—V[Recrystallize from EthanoD 3-Phthalimidopropionic Acid

B-Alanine

Phthalic Anhydride

Click to download full resolution via product page
Synthesis of 3-Phthalimidopropionic Acid Workflow.

Reactivity and Stability

3-Phthalimidopropionic acid is generally stable under normal conditions. However, it is
incompatible with strong oxidizing agents. Hazardous decomposition products upon
combustion include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Applications in Research and Drug Development

3-Phthalimidopropionic acid serves as a versatile intermediate in organic synthesis,
particularly in the development of pharmaceuticals and other bioactive molecules.[2] Its
phthalimide group can act as a protecting group for the amine functionality of 3-alanine, which
can be later removed under specific conditions to liberate the free amine. This strategy is
widely used in peptide synthesis and the construction of more complex molecules.

While specific signaling pathways directly modulated by 3-Phthalimidopropionic acid are not
extensively documented, derivatives of phthalimides have been shown to possess anti-
inflammatory properties. For instance, certain phthalimide analogs have been found to inhibit
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the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. This
effect is associated with the downregulation of the Toll-like receptor 4 (TLR4) signaling
pathway.[5][6]

The logical relationship for the anti-inflammatory action of related phthalimide derivatives can
be visualized as follows:

Inflammatory Stimulus
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Proposed Anti-inflammatory Pathway of Phthalimide Derivatives.
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This diagram illustrates the potential mechanism by which phthalimide-containing compounds,
structurally related to 3-Phthalimidopropionic acid, may exert their anti-inflammatory effects
by interfering with the TLR4 signaling pathway. This suggests a promising area of investigation
for 3-Phthalimidopropionic acid and its derivatives in the development of novel anti-
inflammatory agents.

Conclusion

3-Phthalimidopropionic acid is a well-characterized compound with a range of applications in
synthetic chemistry. Its straightforward synthesis and the versatility of the phthalimide
protecting group make it a valuable tool for researchers. While its direct biological activities are
still under exploration, the known anti-inflammatory properties of related phthalimide derivatives
suggest that 3-Phthalimidopropionic acid could be a key precursor for the development of
new therapeutic agents. This guide provides a solid foundation of its chemical properties to
support further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182142#3-phthalimidopropionic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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